Cas no 1934950-95-4 (tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 1934950-95-4
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5246819
• Update Time: 2025-07-20

tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(aminocarbonyl)-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H20N2O3/c1-7-8(9(12)14)5-6-13(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H2,12,14)
• InChI Key： NOAXBJSEJGCGCX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(N)=O)C1C

Additional information on tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate (CAS No. 1934950-95-4)

tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate (CAS No. 1934950-95-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are pivotal intermediates in drug discovery and development. Its unique structure, featuring a tert-butyl carbamate group and a methyl-substituted pyrrolidine ring, makes it a versatile building block for designing bioactive molecules. Researchers and chemists frequently explore its applications in peptide mimetics, enzyme inhibitors, and small-molecule therapeutics due to its balanced lipophilicity and stereochemical flexibility.

The growing interest in 1934950-95-4 aligns with the surge in demand for high-purity intermediates in the pharmaceutical industry. With the rise of personalized medicine and targeted drug delivery systems, compounds like tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate are gaining traction for their role in optimizing drug efficacy and reducing off-target effects. Recent studies highlight its potential in cancer therapeutics and neurodegenerative disease research, addressing common search queries such as "pyrrolidine derivatives in drug design" and "CAS 1934950-95-4 applications."

From a synthetic chemistry perspective, this compound exemplifies the importance of protecting group strategies. The tert-butoxycarbonyl (Boc) group safeguards the pyrrolidine nitrogen during multi-step reactions, a technique frequently discussed in forums on organic synthesis optimization. Its carbamoyl moiety further enables diverse functionalization, catering to trends in fragment-based drug discovery. Analytical techniques like HPLC and NMR are critical for verifying its purity, a topic often searched by quality control professionals.

Environmental and regulatory considerations also shape the discourse around 1934950-95-4. As industries prioritize green chemistry, researchers investigate solvent-free methods for its synthesis, responding to queries like "sustainable pyrrolidine derivative production." Its non-hazardous profile per standard safety data sheets makes it preferable for GMP-compliant manufacturing, a key concern for pharmaceutical companies.

In summary, tert-butyl 3-carbamoyl-2-methylpyrrolidine-1-carboxylate represents a nexus of innovation in medicinal chemistry. Its structural features and adaptability to modern drug discovery paradigms ensure its relevance in addressing current challenges like drug resistance and bioavailability enhancement. As AI-driven molecular modeling advances, this compound’s role in virtual screening libraries further cements its position as a valuable research tool.